(+)-delta-Cadinene

• CAS No.: 483-76-1
• Product Name: (+)-delta-Cadinene
• Molecular Formula: C15H24
• Molecular Weight: 204.35 g/mol
• IUPAC Name: (1S,8aR)-4,7-dimethyl-1-propan-2-yl-1,2,3,5,6,8a-hexahydronaphthalene
• Standard InChI: InChI=1S/C15H24/c1-10(2)13-8-6-12(4)14-7-5-11(3)9-15(13)14/h9-10,13,15H,5-8H2,1-4H3/t13-,15-/m0/s1
• Standard InChIKey: FUCYIEXQVQJBKY-ZFWWWQNUSA-N
• Isomeric SMILES: CC1=C[C@H]2[C@@H](CCC(=C2CC1)C)C(C)C
• SMILES: CC1=CC2C(CCC(=C2CC1)C)C(C)C
• Canonical SMILES: CC1=CC2C(CCC(=C2CC1)C)C(C)C
• Description: (+)-delta-cadinene is a member of the cadinene family of sesquiterpenes in which the double bonds are located at the 4-4a and 7-8 positions, and in which the isopropyl group at position 1 is cis to the hydrogen at the adjacent bridgehead carbon (the 1S,8aR-enantiomer). It is a delta-cadinene and a cadinene. It is an enantiomer of a (-)-delta-cadinene.; (+)-delta-Cadinene, also known as (1S, 8ar)-δ-cadinene or delta-amorphene, belongs to the class of organic compounds known as sesquiterpenoids. These are terpenes with three consecutive isoprene units. Thus, (+)-delta-cadinene is considered to be an isoprenoid lipid molecule (+)-delta-Cadinene is considered to be a practically insoluble (in water) and relatively neutral molecule (+)-delta-Cadinene has been primarily detected in saliva. Within the cell, (+)-delta-cadinene is primarily located in the membrane (predicted from logP) and cytoplasm (+)-delta-Cadinene exists in all eukaryotes, ranging from yeast to humans (+)-delta-Cadinene is a dry, herbal, and medicine tasting compound that can be found in a number of food items such as butternut squash, pomes, lemon grass, and chayote. This makes (+)-delta-cadinene a potential biomarker for the consumption of these food products.
• Synonyms: (+)-delta-Cadinene;(1S-cis)-4,7-dimethyl-1,2,3,5,6,8a-hexa-hydro-1-(1-methylethyl)-naphthalene;(1S-cis)-4,7-dimethyl-1,2,3,5,6,8-hexahydro-1-(1-methylethyl)naphthalene;1-Isopropyl-4,7-dimethyl-1,2,3,5,6,8a-hexahydronaphthalene;Cadina-1(10),4-diene;de
• Reference: 1. Hui LM, Zhao GD, Zhao JJ. δ-Cadinene inhibits the growth of ovarian cancer cells via caspase-dependent apoptosis and cell cycle arrest. Int J Clin Exp Pathol. 2015 Jun 1;8(6):6046-56. PMID: 26261482; PMCID: PMC4525816.; ; 2. Govindarajan M, Rajeswary M, Benelli G. δ-Cadinene, Calarene and .δ-4-Carene from Kadsura heteroclita Essential Oil as Novel Larvicides Against Malaria, Dengue and Filariasis Mosquitoes. Comb Chem High Throughput Screen. 2016;19(7):565-71. doi: 10.2174/1386207319666160506123520. PMID: 27151483.; ; 3. Wang YH, Davila-Huerta G, Essenberg M. 8-Hydroxy-(+)-delta-cadinene is a precursor to hemigossypol in Gossypium hirsutum. Phytochemistry. 2003 Sep;64(1):219-25. doi: 10.1016/s0031-9422(03)00270-x. PMID: 12946420.; ; 4. Guo X, Shang X, Li B, Zhou XZ, Wen H, Zhang J. Acaricidal activities of the essential oil from Rhododendron nivale Hook. f. and its main compund, δ-cadinene against Psoroptes cuniculi. Vet Parasitol. 2017 Mar 15;236:51-54. doi: 10.1016/j.vetpar.2017.01.028. Epub 2017 Feb 1. PMID: 28288764.; ; 5. Karami A. Essential oil composition of Ajuga comata Stapf. from Southern Zagros, Iran. Nat Prod Res. 2017 Feb;31(3):359-361. doi: 10.1080/14786419.2016.1236094. Epub 2016 Sep 22. PMID: 27653644.
• PubChem Compound: 441005
• Last Modified: Nov 11 2021